MK-571-d6 Sodium Salt
MK-571-d6 Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1263184-04-8
VCID:
VC0024173
InChI:
InChI=1S/C26H27ClN2O3S2.Na/c1-29(2)24(30)12-14-33-26(34-15-13-25(31)32)20-5-3-4-18(16-20)6-10-22-11-8-19-7-9-21(27)17-23(19)28-22;/h3-11,16-17,26H,12-15H2,1-2H3,(H,31,32);/q;+1/p-1/i1D3,2D3;
SMILES:
CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)[O-].[Na+]
Molecular Formula:
C26H26ClN2NaO3S2
Molecular Weight:
543.101
MK-571-d6 Sodium Salt
CAS No.: 1263184-04-8
Cat. No.: VC0024173
Molecular Formula: C26H26ClN2NaO3S2
Molecular Weight: 543.101
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1263184-04-8 |
|---|---|
| Molecular Formula | C26H26ClN2NaO3S2 |
| Molecular Weight | 543.101 |
| IUPAC Name | sodium;3-[[3-[bis(trideuteriomethyl)amino]-3-oxopropyl]sulfanyl-[3-[2-(7-chloroquinolin-2-yl)ethenyl]phenyl]methyl]sulfanylpropanoate |
| Standard InChI | InChI=1S/C26H27ClN2O3S2.Na/c1-29(2)24(30)12-14-33-26(34-15-13-25(31)32)20-5-3-4-18(16-20)6-10-22-11-8-19-7-9-21(27)17-23(19)28-22;/h3-11,16-17,26H,12-15H2,1-2H3,(H,31,32);/q;+1/p-1/i1D3,2D3; |
| Standard InChI Key | XNAYQOBPAXEYLI-RVVHJAHASA-M |
| SMILES | CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)[O-].[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator